Cas no 113000-77-4 (2-Piperidinecarboxylicacid, 3,4,5-trihydroxy-, [2S-(2a,3b,4a,5a)]- (9CI))
113000-77-4 structure
Product Name:2-Piperidinecarboxylicacid, 3,4,5-trihydroxy-, [2S-(2a,3b,4a,5a)]- (9CI)
CAS No:113000-77-4
MF:C6H11NO5
MW:177.155242204666
CID:195746
PubChem ID:452015
Update Time:2025-04-19
2-Piperidinecarboxylicacid, 3,4,5-trihydroxy-, [2S-(2a,3b,4a,5a)]- (9CI) Chemical and Physical Properties
Names and Identifiers
-
- 2-Piperidinecarboxylicacid, 3,4,5-trihydroxy-, [2S-(2a,3b,4a,5a)]- (9CI)
- (2S,3R,4R,5R)-3,4,5-trihydroxypiperidine-2-carboxylic acid
- 2-piperidinecarboxylic acid, 3,4,5-trihydroxy-, (2S,3R,4R,5R)-
- 2S,3R,4R,5R-3,4,5-Trihydroxypipecolic acid
- SCHEMBL944158
- 2-Piperidinecarboxylic acid, 3,4,5-trihydroxy-, [2S-(2a,3b,4a,5a)]-
- ZHFMVVUVCALAMY-KKQCNMDGSA-
- (2S,3R,4R,5R)-3,4,5-Trihydroxypipecolic acid
- CHEMBL504755
- DTXSID50150261
- InChI=1/C6H11NO5/c8-2-1-7-3(6(11)12)5(10)4(2)9/h2-5,7-10H,1H2,(H,11,12)/t2-,3+,4-,5-/m1/s1
- 113000-77-4
- 2-Piperidinecarboxylic acid, 3,4,5-trihydroxy-, (2S-(2alpha,3beta,4alpha,5alpha))-
-
- Inchi: 1S/C6H11NO5/c8-2-1-7-3(6(11)12)5(10)4(2)9/h2-5,7-10H,1H2,(H,11,12)/t2-,3+,4-,5-/m1/s1
- InChI Key: ZHFMVVUVCALAMY-KKQCNMDGSA-N
- SMILES: O[C@@H]1[C@@H](C(=O)O)NC[C@H]([C@H]1O)O
Computed Properties
- Exact Mass: 177.06372245g/mol
- Monoisotopic Mass: 177.06372245g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 5
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 12
- Rotatable Bond Count: 1
- Complexity: 185
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 4
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: -4.4
- Topological Polar Surface Area: 110Ų
2-Piperidinecarboxylicacid, 3,4,5-trihydroxy-, [2S-(2a,3b,4a,5a)]- (9CI) Related Literature
-
1. Simple synthesis of (–)-deoxymannojirimycin and (2S,3R,4R,5R)-3,4,5-trihydroxypipecolic acid via regioselective hydrolysisKi Hun Park,Yong Jin Yoon,Sang Gyeong Lee J. Chem. Soc. Perkin Trans. 1 1994 2621
-
Birgitte M. Malle,Inge Lundt,Tanja M. Wrodnigg Org. Biomol. Chem. 2008 6 1779
113000-77-4 (2-Piperidinecarboxylicacid, 3,4,5-trihydroxy-, [2S-(2a,3b,4a,5a)]- (9CI)) Related Products
- 14228-16-1(4-Hydroxypiperidine-2-carboxylic acid)
- 13096-31-6(5-hydroxypiperidine-2-carboxylic acid)
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 632627-70-4(Benzoic acid, 3-amino-5-(4-morpholinyl)-)
- 1041582-12-0(3,4-dichloro-N-(2,2,2-trifluoroethyl)aniline)
- 1396846-27-7(methyl 4-({2-(furan-2-yl)-2-hydroxypropylcarbamoyl}formamido)benzoate)
Recommended suppliers
Shanghai Joy Biotech Ltd
Gold Member
CN Supplier
Bulk
烟台朗裕新材料科技有限公司
Gold Member
CN Supplier
Reagent
Hunan Well Medicine Synthesis Technology Co., Ltd.
Gold Member
CN Supplier
Reagent
Zhejiang Brunova Technology Co., Ltd.
Gold Member
CN Supplier
Bulk
Shenzhen Jianxing Pharmaceutical Technology Co., Ltd.
Gold Member
CN Supplier
Reagent